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Compound of Interest

Compound Name: 2,6-Difluoro-4-hydroxybenzonitrile

Cat. No.: B048942

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of 2,6-Difluoro-4-hydroxybenzonitrile, ensuring
laboratory safety and operational integrity.

Immediate Safety Information

Chemical Identifier: 2,6-Difluoro-4-hydroxybenzonitrile CAS Number: 123843-57-2
Synonyms: 4-Cyano-3,5-difluorophenol[1]

Hazard Summary: 2,6-Difluoro-4-hydroxybenzonitrile is a toxic compound that poses
significant health risks upon exposure. It is harmful if swallowed, inhaled, or in contact with
skin, and can cause serious skin and eye irritation.[1] Due to the presence of a nitrile group,
this compound should be handled with precautions similar to those for cyanide-containing
substances.

Personal Protective Equipment (PPE)

Proper selection and use of Personal Protective Equipment (PPE) are critical to minimize
exposure and ensure personal safety when handling 2,6-Difluoro-4-hydroxybenzonitrile.
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PPE Category

Item

Specification

Hand Protection

Chemical-resistant gloves

While specific breakthrough
time data for 2,6-Difluoro-4-
hydroxybenzonitrile is not
readily available, it is
recommended to use nitrile
gloves. For extended contact,
double gloving is advised.
Always consult the glove
manufacturer's chemical
resistance data for specific

recommendations.

Eye and Face Protection

Safety goggles or a face shield

Wear tightly fitting safety
goggles. A face shield should
be used when there is a risk of

splashing.

Skin and Body Protection

Laboratory coat and protective

clothing

A standard laboratory coat
should be worn. For
procedures with a higher risk
of exposure, chemical-resistant
coveralls are recommended.
Ensure clothing is flame-

resistant.

Respiratory Protection

Respirator

Use in a well-ventilated area,
preferably within a chemical
fume hood. If there is a risk of
inhaling dust or aerosols, a
NIOSH-approved respirator
with an appropriate cartridge
for organic vapors and

particulates should be used.
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Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 2,6-Difluoro-4-hydroxybenzonitrile is essential to maintain

a safe laboratory environment.
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Preparation

Designate a well-ventilated work area (fume hood).

Assemble all necessary equipment and reagents.

Put on all required Personal Protective Equipment.

Handling

Carefully weigh the solid compound.

Dissolve in the appropriate solvent.

Perform the chemical reaction.

Post-Prpcedure

Click to download full resolution via product page

Workflow for handling 2,6-Difluoro-4-hydroxybenzonitrile.
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Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

Spill Response

In the case of a spill, follow these steps:

Evacuate: Immediately alert others in the vicinity and evacuate the area if the spill is large or
in a poorly ventilated space.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, use an absorbent material to contain the substance.[2][3]

Clean-up:

o For powdered spills, carefully cover with a damp cloth or paper towels to avoid generating
dust.[4]

o Gently sweep the material into a designated hazardous waste container.
o Clean the spill area with a suitable solvent, followed by soap and water.

o Dispose: All materials used for cleanup must be disposed of as hazardous waste.

Exposure Response
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Exposure Route First Aid Instructions

Immediately remove contaminated clothing.[5]

Wash the affected area thoroughly with soap
Skin Contact and copious amounts of water for at least 15

minutes.[5][6] Seek immediate medical

attention.

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Move the person to fresh air. If breathing is

difficult, provide oxygen. If the person is not
Inhalation breathing, begin artificial respiration (do not use

mouth-to-mouth). Seek immediate medical

attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.

Disposal Plan

The disposal of 2,6-Difluoro-4-hydroxybenzonitrile and its associated waste must be handled
with extreme care to prevent environmental contamination and ensure regulatory compliance.

Waste Categorization:

¢ Solid Waste: Unused or expired 2,6-Difluoro-4-hydroxybenzonitrile, contaminated lab
supplies (e.g., weigh paper, gloves, pipette tips).

¢ Liquid Waste: Solutions containing 2,6-Difluoro-4-hydroxybenzonitrile and rinsate from
cleaning contaminated glassware.

¢ Sharps Waste: Contaminated needles, syringes, or other sharp objects.
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Disposal Protocol:

o Segregation: All waste streams must be segregated. As a halogenated organic compound, it
should be collected in a designated "Halogenated Organic Waste" container.[7] Do not mix
with non-halogenated waste.

» Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and include the
full chemical name: "2,6-Difluoro-4-hydroxybenzonitrile".

» Container Management:
o Use appropriate, leak-proof, and sealed containers for waste collection.
o Store waste containers in a designated, well-ventilated, and secondary containment area.

o Empty Containers: Empty containers that held 2,6-Difluoro-4-hydroxybenzonitrile should
be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as
hazardous liquid waste.[7][8] After rinsing, the container can be disposed of as non-
hazardous waste, following institutional guidelines.[7]

o Professional Disposal: All hazardous waste must be disposed of through a licensed
hazardous waste disposal service. Contact your institution's Environmental Health and
Safety (EHS) department to arrange for pickup.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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